Cas no 2229629-46-1 (1-{pyrazolo1,5-apyrimidin-2-yl}propan-2-ol)

1-{Pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-ol is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core linked to a propan-2-ol moiety. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate or active scaffold in drug discovery. The pyrazolopyrimidine framework is known for its bioisosteric properties, enhancing binding affinity and metabolic stability in target molecules. The propan-2-ol side chain offers additional functionalization potential, enabling further derivatization for optimized pharmacokinetic profiles. Its synthetic utility lies in its compatibility with diverse reaction conditions, facilitating efficient modifications for structure-activity relationship studies. This compound is particularly valuable in developing kinase inhibitors, antimicrobial agents, and other biologically active molecules.
1-{pyrazolo1,5-apyrimidin-2-yl}propan-2-ol structure
2229629-46-1 structure
Product Name:1-{pyrazolo1,5-apyrimidin-2-yl}propan-2-ol
CAS No:2229629-46-1
MF:C9H11N3O
MW:177.203141450882
CID:5805530
PubChem ID:165677203
Update Time:2025-06-09

1-{pyrazolo1,5-apyrimidin-2-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-{pyrazolo1,5-apyrimidin-2-yl}propan-2-ol
    • EN300-1745955
    • 2229629-46-1
    • 1-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-ol
    • Inchi: 1S/C9H11N3O/c1-7(13)5-8-6-9-10-3-2-4-12(9)11-8/h2-4,6-7,13H,5H2,1H3
    • InChI Key: ZGZYIDCEAHYWQO-UHFFFAOYSA-N
    • SMILES: OC(C)CC1C=C2N=CC=CN2N=1

Computed Properties

  • Exact Mass: 177.090211983g/mol
  • Monoisotopic Mass: 177.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 50.4Ų

1-{pyrazolo1,5-apyrimidin-2-yl}propan-2-ol Pricemore >>

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Additional information on 1-{pyrazolo1,5-apyrimidin-2-yl}propan-2-ol

1-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-ol: A Comprehensive Overview

1-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-ol (CAS No. 2229629-46-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 1-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-ol consists of a pyrazolo[1,5-a]pyrimidine core linked to a propan-2-ol moiety. The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, often found in compounds with potent biological activities. The propan-2-ol group adds hydroxyl functionality, which can enhance the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 1-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-ol in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 1-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-ol could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 1-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-ol has shown potential as an anti-cancer agent. A study conducted by a team at the National Cancer Institute found that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G0/G1 phase.

The neuroprotective effects of 1-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-ol have also been explored. In a preclinical study using a mouse model of Parkinson's disease, researchers observed that this compound significantly reduced dopaminergic neuron loss and improved motor function. The neuroprotective activity is attributed to its ability to inhibit oxidative stress and neuroinflammation.

The pharmacokinetic profile of 1-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-ol has been investigated to ensure its suitability for clinical development. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for oral administration. Additionally, the compound exhibits low toxicity in animal models, further supporting its potential for therapeutic use.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 1-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-ol. These trials are focusing on conditions such as rheumatoid arthritis, cancer, and neurodegenerative diseases. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 1-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-ol (CAS No. 2229629-46-1) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. As research continues to uncover more about its mechanisms of action and clinical efficacy, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

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